Cas no 2227894-87-1 ((1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol
• CAS No: 2227894-87-1
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 6196041
• PubChem ID: 165647284
• Update Time: 2025-05-20

(1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol
• EN300-1978425
• 2227894-87-1

• Inchi： 1S/C8H9ClN2O3/c9-5-2-1-3-6(11(13)14)8(5)7(12)4-10/h1-3,7,12H,4,10H2/t7-/m1/s1
• InChI Key： YJEYUJPSFOMSAT-SSDOTTSWSA-N
• SMILES： ClC1=CC=CC(=C1[C@@H](CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol (CAS No. 2227894-87-1)

The compound (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol, identified by its CAS number 2227894-87-1, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This chiral amine derivative features a complex aromatic system, incorporating both chloro and nitro substituents on a phenyl ring, which contributes to its unique chemical properties and reactivity. The stereochemical configuration at the carbon atom adjacent to the hydroxyl group, designated as (1S), adds an additional layer of structural specificity that is critical for its biological activity.

In recent years, the demand for enantiomerically pure compounds has surged due to their distinct pharmacological profiles compared to their racemic counterparts. The synthesis and characterization of (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol represent a testament to the advancements in asymmetric synthesis techniques. These methods have enabled researchers to produce such compounds with high enantiomeric purity, which is essential for developing drugs with improved efficacy and reduced side effects. The presence of both chloro and nitro functional groups in the aromatic ring not only influences the compound's electronic properties but also opens up possibilities for further chemical modifications, making it a versatile intermediate in medicinal chemistry.

The structural motif of (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol has garnered attention in the context of drug discovery due to its resemblance to known bioactive scaffolds. For instance, nitroaromatic compounds are well-documented for their biological activities ranging from antimicrobial to anticancer properties. The chloro substituent can enhance lipophilicity, facilitating better cell membrane penetration, while the amino group provides a site for hydrogen bonding interactions with biological targets. Such features make this compound an attractive candidate for further investigation as a lead molecule or as a building block in the synthesis of novel therapeutic agents.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SARs) at a molecular level. The stereochemistry of (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol plays a pivotal role in determining its interaction with biological targets. Studies have shown that even small changes in chirality can lead to significant differences in potency and selectivity. Therefore, the precise synthesis and characterization of enantiopure compounds like this one are crucial for optimizing drug candidates. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional structure of these molecules, providing insights into their conformational preferences and binding modes.

Beyond its potential as a drug lead, (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol may also find applications in materials science and agrochemicals. The combination of electron-withdrawing nitro and electron-donating amino groups can result in unique electronic properties that are exploitable in organic electronics or as intermediates for crop protection agents. The chloro substituent further enhances its utility by allowing for diverse functionalization strategies, such as Suzuki-Miyaura cross-coupling reactions or nucleophilic aromatic substitutions. These transformations can be tailored to introduce additional pharmacophores or modify existing ones, expanding the compound's synthetic utility.

In summary, the compound (1S)-2-amino-1-(2-chloro-6-nitrophenyl)ethan-1-ol (CAS No. 2227894-87-1) represents a promising entity in the realm of chemical biology and drug development. Its unique structural features, including chirality and functional group diversity, make it a valuable asset for synthetic chemists and biologists alike. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a significant role in shaping the future of medicine.